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Compound of Interest

Compound Name: Allyl isonicotinate

Cat. No.: B1581347

An In-Depth Technical Guide to the Physical Properties of Allyl Isonicotinate

Introduction to Allyl Isonicotinate

Allyl isonicotinate (CAS No. 25635-24-9), also known as allyl 4-pyridinecarboxylate or
isonicotinic acid allyl ester, is a chemical compound with the molecular formula CoHaNO2.[1][2]
[3] As an ester of isonicotinic acid and allyl alcohol, it possesses a unique chemical structure
that makes it a subject of interest in various research and development fields. This guide
provides a focused examination of two of its fundamental physical properties: boiling point and
density. A thorough understanding of these characteristics is paramount for professionals in
research, chemical synthesis, and drug development, as these properties govern the
substance's behavior in different environments and are critical for purification, handling, and
formulation processes.

Part 1: Boiling Point of Allyl Isonicotinate

The boiling point is a key physical property that indicates the temperature at which a liquid's
vapor pressure equals the external pressure, leading to the transition from a liquid to a vapor
phase. For a pure substance like Allyl isonicotinate, the boiling point is a sharp, characteristic
value under a given pressure and serves as a crucial criterion for its purity and identification.

Reported Boiling Point
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The determination of a precise boiling point is often conducted under reduced pressure
(vacuum) to prevent the decomposition of heat-sensitive compounds. The available data for
Allyl isonicotinate specifies its boiling point at a reduced pressure.

Physical Property Value Conditions Source

Boiling Point 106 °C 10 mmHg [41[5]

This value is critical for designing distillation procedures for the purification of Allyl
isonicotinate. A lower atmospheric pressure leads to a decrease in the boiling point.[6]

Experimental Protocol for Boiling Point Determination
(Micro-Scale Method)

For researchers working with small quantities of a substance, a micro-boiling point
determination is a practical and efficient method.[7] This technique relies on observing the
temperature at which the vapor pressure of the liquid inside a capillary tube equals the
surrounding atmospheric pressure.

Methodology:

Sample Preparation: Place approximately 0.5 mL of Allyl isonicotinate into a small test
tube.

o Capillary Insertion: Insert a capillary tube (sealed at one end) into the test tube with the open
end downwards.

o Apparatus Setup: Attach the test tube to a thermometer. Immerse the assembly in a heating
bath (e.g., paraffin oil), ensuring the liquid level in the bath is above the sample level but
below the top of the test tube.

e Heating: Gently heat the bath while stirring to ensure uniform temperature distribution.
Observe the capillary tube.

o Observation: Initially, trapped air will be expelled from the capillary. As the temperature
approaches the boiling point, a rapid and continuous stream of bubbles will emerge from the
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capillary's open end.[7]

o Cooling and Measurement: Turn off the heat source and allow the apparatus to cool slowly.
The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.[7] This indicates that the vapor pressure of the sample is equal to
the external pressure.

Causality and Trustworthiness: This method is self-validating because the physical
phenomenon of vapor pressure equalization provides a distinct and reproducible endpoint. The
slow cooling phase is critical to ensure that the temperature recorded accurately reflects the
equilibrium between the liquid and vapor phases.

Workflow for Boiling Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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